2-[1-(cyclohexylmethyl)-4-(2,3-dimethoxybenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-(cyclohexylmethyl)-4-[(2,3-dimethoxyphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C22H36N2O3/c1-26-21-10-6-9-19(22(21)27-2)16-23-12-13-24(20(17-23)11-14-25)15-18-7-4-3-5-8-18/h6,9-10,18,20,25H,3-5,7-8,11-17H2,1-2H3
• InChI Key: VHSNIPHEZBPJJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCN(C(C2)CCO)CC3CCCCC3
• Molecular Formula: C22H36N2O3
• Molecular Weight: 376.5 g/mol

Description

2-[1-(cyclohexylmethyl)-4-(2,3-dimethoxybenzyl)-2-piperazinyl]ethanol, also known as 2-CB-FLY, is a synthetic compound that belongs to the phenethylamine and benzodihydrodifuran classes. It has been found to have potential applications in scientific research due to its unique structure and properties.

Mechanism of Action

The mechanism of action of 2-[1-(cyclohexylmethyl)-4-(2,3-dimethoxybenzyl)-2-piperazinyl]ethanol involves its binding to serotonin receptors, leading to the activation of intracellular signaling pathways. This results in a range of physiological and behavioral effects, including changes in mood, perception, and cognition.
Biochemical and Physiological Effects
Studies have shown that 2-[1-(cyclohexylmethyl)-4-(2,3-dimethoxybenzyl)-2-piperazinyl]ethanol can produce a range of biochemical and physiological effects, including alterations in heart rate, blood pressure, and body temperature. It has also been found to produce changes in mood, perception, and cognition, including alterations in visual and auditory perception, time perception, and emotional processing.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-(cyclohexylmethyl)-4-(2,3-dimethoxybenzyl)-2-piperazinyl]ethanol in lab experiments is its high affinity for serotonin receptors, which makes it a useful tool for studying the role of these receptors in various physiological and behavioral functions. However, one limitation is that its effects can be variable and dose-dependent, which can make it difficult to interpret results.

Future Directions

There are several potential future directions for research on 2-[1-(cyclohexylmethyl)-4-(2,3-dimethoxybenzyl)-2-piperazinyl]ethanol. One area of interest is its potential therapeutic applications, particularly in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is its potential use as a tool for studying the role of serotonin receptors in various physiological and behavioral functions, including learning and memory, emotion regulation, and social behavior. Additionally, further research is needed to better understand the long-term effects of 2-[1-(cyclohexylmethyl)-4-(2,3-dimethoxybenzyl)-2-piperazinyl]ethanol on the brain and body, as well as its potential for abuse and addiction.

Synthesis Methods

The synthesis of 2-[1-(cyclohexylmethyl)-4-(2,3-dimethoxybenzyl)-2-piperazinyl]ethanol involves the reaction of 2,3-dimethoxybenzaldehyde with cyclohexylmethylamine to form an intermediate, which is then reacted with 2-(2-chloroethyl)oxirane to yield the final product. The synthesis process has been optimized to achieve high yields and purity.

Scientific Research Applications

2-[1-(cyclohexylmethyl)-4-(2,3-dimethoxybenzyl)-2-piperazinyl]ethanol has been found to have potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. It has been shown to have affinity for serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes, which are involved in a range of physiological and behavioral functions.